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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B15579404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

CP-465022 hydrochloride, a potent and selective non-competitive AMPA receptor antagonist.

The following procedural guidance is designed to ensure the safe and effective use of this

compound in a laboratory setting, building on a foundation of established safety protocols for

potent neuroactive compounds.

Hazard Identification and Safety Precautions
While the Safety Data Sheet (SDS) from Tocris Bioscience indicates that CP-465022
hydrochloride does not meet the classification criteria for hazardous substances under current

EC directives, its potent biological activity necessitates careful handling.[1] As a selective AMPA

receptor antagonist, it can have significant physiological effects. Therefore, it is crucial to

handle this compound with the appropriate precautions to minimize exposure.

General Safety Recommendations:

Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust

or aerosols.[2]

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area where this compound is handled.
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling CP-
465022 hydrochloride:

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection
Not generally required if

handled in a fume hood.

If weighing or handling outside

of a fume hood, a NIOSH-

approved respirator may be

necessary.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

If Inhaled
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1]

In Case of Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.[1]

In Case of Eye Contact

Rinse eyes thoroughly with plenty of water for at

least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

If Swallowed

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention and show the

Safety Data Sheet to the medical professional.

[1]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of CP-465022
hydrochloride and ensuring laboratory safety.

Handling:

For weighing, use a balance with a draft shield or perform the task in a fume hood to

minimize the dispersal of powder.

When preparing solutions, add the solvent to the solid to minimize dust formation.

Ensure all containers are clearly labeled.

Storage:

Store the solid compound in a tightly sealed container in a cool, dry place.

For long-term storage of solutions, it is recommended to store them at -20°C.[3]

Solubility Information:
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Solvent Maximum Concentration

DMSO 100 mM

Water 10 mM

Data sourced from Hello Bio and R&D Systems.[3]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling potent compounds like

CP-465022 hydrochloride in a laboratory setting.

Preparation
- Review SDS

- Don PPE

Weighing
- Use fume hood or

  ventilated balance enclosure

Dissolution
- Add solvent to solid

- Cap and vortex

Experimental Use
- Handle solutions in a fume hood

Decontamination & Cleanup
- Wipe down surfaces

- Remove PPE

Waste Disposal
- Segregate waste

- Follow institutional guidelines
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Caption: Safe Handling Workflow for CP-465022 Hydrochloride.

Disposal Plan
While a specific disposal method for CP-465022 hydrochloride is not detailed in the available

SDS, standard procedures for the disposal of chemical waste in a research environment should

be followed.

General Disposal Guidelines:

Solid Waste: Collect any solid waste, including empty containers and contaminated

consumables (e.g., weigh boats, pipette tips), in a designated and clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions should be collected in a sealed, labeled container for

chemical waste. Do not pour down the drain.

Decontamination: All glassware and equipment that have come into contact with the

compound should be thoroughly rinsed with an appropriate solvent, and the rinsate collected

as chemical waste.

Institutional Procedures: Always follow your institution's specific guidelines for hazardous

waste disposal. Contact your institution's Environmental Health and Safety (EHS)

department for detailed instructions.[4][5]

By adhering to these safety and logistical guidelines, researchers can handle CP-465022
hydrochloride responsibly, minimizing risks and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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